N-(3-(6-oxopyridazin-1(6H)-yl)propyl)-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-2-carboxamide

• IUPAC Name: N-[3-(6-oxopyridazin-1-yl)propyl]-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-2-carboxamide
• InChI: InChI=1S/C14H17N5O3/c20-12-4-1-6-16-18(12)7-2-5-15-14(21)11-10-13-19(17-11)8-3-9-22-13/h1,4,6,10H,2-3,5,7-9H2,(H,15,21)
• InChI Key: HBZXZSOZSDXFGJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN2C(=CC(=N2)C(=O)NCCCN3C(=O)C=CC=N3)OC1
• Molecular Formula: C14H17N5O3
• Molecular Weight: 303.32 g/mol

Description

N-(3-(6-oxopyridazin-1(6H)-yl)propyl)-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-2-carboxamide is a useful research compound. Its molecular formula is C14H17N5O3 and its molecular weight is 303.322. The purity is usually 95%.
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Scientific Research Applications

Photosynthetic Electron Transport Inhibition Research on pyrazole derivatives, closely related to the chemical structure of interest, has demonstrated their ability to act as inhibitors of photosynthetic electron transport. These compounds, by interfering with the light-driven reduction of ferricyanide by isolated spinach chloroplasts, exhibit properties that could make them suitable for use as herbicides or in studying photosynthesis mechanisms (Vicentini et al., 2005).

Antimicrobial and DHFR Inhibition Activity Another research avenue explores pyrazole analogues for their antimicrobial properties and dihydrofolate reductase (DHFR) inhibition. Compounds with a benzenesulphonamide moiety have shown broad-spectrum antimicrobial activity and potent DHFR inhibition, suggesting a potential for the development of new antimicrobial agents or cancer treatment drugs due to their interference with folate metabolism (Othman et al., 2020).

Antioxidant Activity Studies have also delved into the antioxidant properties of N-substituted benzyl/phenyl derivatives of pyrazolo[4,3-c][1,2]benzothiazin-2(4H)-yl acetamides. These compounds show promise as radical scavengers, indicating potential applications in combating oxidative stress-related diseases or in the development of new antioxidants (Ahmad et al., 2012).

Protoporphyrinogen Oxidase Inhibition Research on pyrazolo[3,4-d][1,2,3]triazin-4-one derivatives has identified these compounds as potent inhibitors of protoporphyrinogen oxidase, an enzyme involved in chlorophyll biosynthesis. This inhibitory action highlights their potential as herbicidal agents, offering a pathway for the development of new herbicides (Li et al., 2008).